1,7-dimethyl-2-(pyrrolidine-1-carbonyl)pyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one

• IUPAC Name: 6,12-dimethyl-5-(pyrrolidine-1-carbonyl)-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaen-2-one
• InChI: InChI=1S/C17H18N4O2/c1-11-5-6-14-18-15-12(16(22)21(14)10-11)9-13(19(15)2)17(23)20-7-3-4-8-20/h5-6,9-10H,3-4,7-8H2,1-2H3
• InChI Key: BFDLKIWWYFHRSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(N3C)C(=O)N4CCCC4)C=C1
• Molecular Formula: C17H18N4O2
• Molecular Weight: 310.35 g/mol

Description

This compound is a derivative of 1H-pyrrolo[2,3-b]pyridine. The 1H-pyrrolo[2,3-b]pyridine derivatives have been reported to have potent activities against FGFR1, 2, and 3. Abnormal activation of FGFR signaling pathway plays an essential role in various types of tumors, making these derivatives an attractive strategy for cancer therapy.

Synthesis Analysis

The synthesis of these derivatives involves a structure-based design strategy. The 1H-pyrrolo[2,3-b]pyridine motif is kept as a hinge binder in the quest for a novel and concise chemotype of FGFR inhibitors.

Scientific Research Applications

Cancer Therapy

These compounds have shown potential in cancer therapy. . .

Inhibition of Cell Proliferation

In vitro studies have shown that these compounds can inhibit cell proliferation. .

Inhibition of Cell Migration and Invasion

These compounds have also been found to inhibit the migration and invasion of cells. .

Drug Discovery

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Treatment of Viral Infections

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Treatment of Inflammatory Conditions

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Mechanism of Action

Target of Action

The primary targets of this compound are the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs are a family of four distinct isoforms (FGFR1–4) found across various tissue types and expressed to different extents under varying conditions . They play an essential role in various types of tumors .

Mode of Action

Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt . This compound inhibits FGFRs, thereby disrupting these signaling pathways .

Biochemical Pathways

The compound affects the FGF–FGFR axis, which is involved in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes . Abnormal activation of the FGFR signaling pathway due to amplification, fusion, or missense mutations in the exon of FGFR family members is associated with the progression and development of several cancers .

Pharmacokinetics

It is noted that the compound has a low molecular weight , which could potentially influence its absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

In vitro, the compound has been shown to inhibit breast cancer 4T1 cell proliferation and induce apoptosis . It also significantly inhibits the migration and invasion of 4T1 cells .

Future Directions

The future directions for this compound involve the development of a class of 1H-pyrrolo[2,3-b]pyridine derivatives targeting FGFR with development prospects. One of the derivatives with low molecular weight would be an appealing lead compound beneficial to the subsequent optimization.